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Compound of Interest

Compound Name: Cefotiam dihydrochloride hydrate

Cat. No.: B8148527

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of Cefotiam dihydrochloride hydrate. The information is curated to support
research, scientific analysis, and drug development activities.

Chemical and Physical Properties

Cefotiam dihydrochloride hydrate is a second-generation cephalosporin antibiotic.[1] It
presents as a white to tan powder and is known for its broad-spectrum activity against a variety
of bacterial infections.[2][3][4][5] The compound's efficacy is rooted in its specific chemical
structure and resulting physicochemical characteristics.

General and Structural Information
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Property

Value Source(s)

Chemical Name

(6R,7R)-7-[[2-(2-amino-1,3-
thiazol-4-yl)acetyllamino]-3-[[1-

[2-

(dimethylamino)ethyl]tetrazol- 6]
5-ylJsulfanylmethyl]-8-o0x0-5-
thia-1-azabicyclo[4.2.0]oct-2-
ene-2-carboxylic
acid;hydrate;dihydrochloride

CAS Number

66309-69-1 2]

Molecular Formula

C18H23N904Ss - 2HCI - xH20 [3]

Molecular Weight

598.56 g/mol (anhydrous

basis)

[2](3]

Appearance

White to tan powder [31[4]I5]

Chemical Structure of Cefotiam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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